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Compound of Interest

Compound Name: Methyl 4-acetamidobenzoate

Cat. No.: B096746 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides a detailed operational plan for the safe disposal of Methyl 4-
acetamidobenzoate, ensuring that laboratory practices align with the highest safety standards.

While a specific Safety Data Sheet (SDS) for Methyl 4-acetamidobenzoate is not readily

available in public databases, by examining the properties of its constituent functional groups

(an acetamido group and a methyl ester of a benzoic acid), a conservative and safe disposal

procedure can be formulated. The following procedures are based on best practices for

handling similar chemical compounds.

Key Data on Methyl 4-Acetamidobenzoate
Understanding the physical and chemical properties of a substance is the first step toward safe

handling and disposal. Below is a summary of available data for Methyl 4-
acetamidobenzoate.
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Property Value

Molecular Formula C₁₀H₁₁NO₃[1]

Molecular Weight 193.20 g/mol [1]

Physical State Solid (presumed based on similar compounds)

Solubility No data available

CAS Number 17012-22-5[1]

Experimental Protocols: Proper Disposal
Procedures
The disposal of Methyl 4-acetamidobenzoate should be approached with the assumption that

it is a hazardous waste, warranting careful and systematic procedures.

Step 1: Personal Protective Equipment (PPE)
Before handling Methyl 4-acetamidobenzoate for disposal, it is imperative to be outfitted with

the appropriate personal protective equipment.

Gloves: Wear chemical-resistant gloves, such as nitrile rubber.

Eye Protection: Chemical safety goggles are mandatory to protect against potential

splashes.

Protective Clothing: A lab coat should be worn to protect the skin.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Designated Waste Container: Use a dedicated, clearly labeled, and leak-proof container for

the collection of Methyl 4-acetamidobenzoate waste.
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Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name, "Methyl 4-acetamidobenzoate."

Solid Waste: As a solid, unused or contaminated Methyl 4-acetamidobenzoate should be

swept up carefully, avoiding dust generation, and placed directly into the designated waste

container.[2]

Contaminated Materials: Any materials used in the cleanup of spills, such as absorbent pads

or paper towels, should also be placed in the hazardous waste container.

Step 3: Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate any potential hazards.

Alert Personnel: Notify others in the immediate vicinity of the spill.

Containment: For small spills, cover the area with an inert absorbent material like vermiculite

or sand.[3]

Collection: Carefully scoop the contained material into the designated hazardous waste

container.[3]

Decontamination: Clean the spill area thoroughly. All cleaning materials must also be

disposed of as hazardous waste.

Step 4: Final Disposal
The ultimate disposal of the collected waste must be handled by professionals to ensure it is

done in an environmentally sound and legally compliant manner.

Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal company.[2][4] Do not dispose of Methyl 4-acetamidobenzoate down the

drain or in regular trash.[4]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
4-acetamidobenzoate.
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Caption: Disposal workflow for Methyl 4-acetamidobenzoate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

proper disposal of Methyl 4-acetamidobenzoate, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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